Cas no 21426-18-6 (4-Ethylthiophene-2-carbaldehyde)

• Product Name: 4-Ethylthiophene-2-carbaldehyde
• CAS No: 21426-18-6
• MF: C₇H₈OS
• MW: 140.202820777893
• CID: 2841370
• PubChem ID: 15209622
• Update Time: 2025-04-21

4-Ethylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Ethylthiophene-2-carbaldehyde
• 4-ethylthiophene-2-carboxaldehyde
• 4-ethyl-2-Thiophenecarboxaldehyde
• DB-167637
• 4-ethylthiophenealdehyde
• DTXSID40570055
• DTXCID30520827
• 4-Ethyl-2-thiophenecarbaldehyde
• 4-ethyl thiophene-2-carbaldehyde
• EN300-7105665
• 21426-18-6
• ABPKANCPBHXONL-UHFFFAOYSA-N
• 2-Thiophenecarboxaldehyde, 4-ethyl-
• Z1511760863
• 898-093-3
• SCHEMBL3252591

• Inchi： 1S/C7H8OS/c1-2-6-3-7(4-8)9-5-6/h3-5H,2H2,1H3
• InChI Key： ABPKANCPBHXONL-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)CC

Computed Properties

• Exact Mass: 140.02958605g/mol
• Monoisotopic Mass: 140.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes